Telmisartan Acyl-β-D-glucuronide
Telmisartan Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
250780-40-6
VCID:
VC0020706
InChI:
InChI=1S/C39H38N4O8/c1-4-9-30-41-31-21(2)18-24(36-40-27-12-7-8-13-28(27)42(36)3)19-29(31)43(30)20-22-14-16-23(17-15-22)25-10-5-6-11-26(25)38(49)51-39-34(46)32(44)33(45)35(50-39)37(47)48/h5-8,10-19,32-35,39,44-46H,4,9,20H2,1-3H3,(H,47,48)/t32-,33-,34+,35-,39-/m0/s1
SMILES:
CCCC1=NC2=C(N1CC3=CC=C(C=C3)C4=CC=CC=C4C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O)C=C(C=C2C)C6=NC7=CC=CC=C7N6C
Molecular Formula:
C₃₉H₃₈N₄O₈
Molecular Weight:
690.7 g/mol
Telmisartan Acyl-β-D-glucuronide
CAS No.: 250780-40-6
Reference Standards
VCID: VC0020706
Molecular Formula: C₃₉H₃₈N₄O₈
Molecular Weight: 690.7 g/mol
| CAS No. | 250780-40-6 |
|---|---|
| Product Name | Telmisartan Acyl-β-D-glucuronide |
| Molecular Formula | C₃₉H₃₈N₄O₈ |
| Molecular Weight | 690.7 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-[4-[[4-methyl-6-(1-methylbenzimidazol-2-yl)-2-propylbenzimidazol-1-yl]methyl]phenyl]benzoyl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C39H38N4O8/c1-4-9-30-41-31-21(2)18-24(36-40-27-12-7-8-13-28(27)42(36)3)19-29(31)43(30)20-22-14-16-23(17-15-22)25-10-5-6-11-26(25)38(49)51-39-34(46)32(44)33(45)35(50-39)37(47)48/h5-8,10-19,32-35,39,44-46H,4,9,20H2,1-3H3,(H,47,48)/t32-,33-,34+,35-,39-/m0/s1 |
| Standard InChIKey | RCOBUBSULFIXAR-QQPFWGBFSA-N |
| Isomeric SMILES | CCCC1=NC2=C(N1CC3=CC=C(C=C3)C4=CC=CC=C4C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O)C=C(C=C2C)C6=NC7=CC=CC=C7N6C |
| SMILES | CCCC1=NC2=C(N1CC3=CC=C(C=C3)C4=CC=CC=C4C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O)C=C(C=C2C)C6=NC7=CC=CC=C7N6C |
| Canonical SMILES | CCCC1=NC2=C(N1CC3=CC=C(C=C3)C4=CC=CC=C4C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O)C=C(C=C2C)C6=NC7=CC=CC=C7N6C |
| Synonyms | 1-[4’-[(1’,4-Dimethyl-2-propyl[2’,6-bi-1H-benzimidazol]-1-yl)methyl][1,1’-biphenyl]-2-carboxylate] β-D-Glucopyranuronic Acid; Telmisartan Glucuronide; |
| PubChem Compound | 16681706 |
| Last Modified | Nov 11 2021 |
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